Cas no 854025-60-8 (5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide
• CAS No: 854025-60-8
• MF: C₁₈H₂₀Cl₂N₂O₃
• MW: 383.269002914429
• CID: 5459881
• PubChem ID: 4793100
• Update Time: 2025-07-17

5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide
• Z26907169

• Inchi： 1S/C18H20Cl2N2O3/c1-4-24-15-7-6-12(9-16(15)25-5-2)11(3)22-18(23)13-8-14(19)17(20)21-10-13/h6-11H,4-5H2,1-3H3,(H,22,23)
• InChI Key： PVWZCTUUWSYNMD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC(C)C1C=CC(=C(C=1)OCC)OCC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 427
• XLogP3: 4.3
• Topological Polar Surface Area: 60.4

Additional information on 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide

5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide (CAS No. 854025-60-8): A Comprehensive Overview

5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide (CAS No. 854025-60-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine core, dichloro substitution, and a substituted phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide is defined by its molecular formula C₁₉H₂₀Cl₂N₂O₂. The presence of the dichloro groups on the pyridine ring and the diethoxyphenyl substituent on the ethyl group imparts specific chemical properties that are crucial for its biological activity. The compound's solubility and stability in various solvents have been extensively studied, making it suitable for a wide range of experimental conditions.

In recent years, 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide has been the subject of numerous research studies aimed at elucidating its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be developed into an effective oral medication for treating various diseases.

In addition to its therapeutic potential, 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide has been explored for its use in diagnostic imaging. Its ability to selectively bind to specific receptors or enzymes makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET). This application could enhance the early detection and monitoring of diseases such as Alzheimer's disease and cancer.

The safety profile of 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 5,6-dichloro-N-[1-(3,4-diethoxyphenyl)ethyl]pyridine-3-carboxamide (CAS No. 854025-60-8) is a multifaceted compound with promising therapeutic potential in various medical fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play a significant role in advancing medical treatments and diagnostics.